Cas no 22175-22-0 (Urea,N-(3-chloro-4-methylphenyl)-N'-methyl-)

Urea, N-(3-chloro-4-methylphenyl)-N'-methyl-, is a substituted urea derivative with applications in agrochemical and pharmaceutical research. Its molecular structure, featuring a chloro-methylphenyl group and a methylurea moiety, contributes to its potential as an intermediate in the synthesis of herbicides, fungicides, or bioactive compounds. The compound's stability and reactivity make it suitable for selective chemical modifications, enabling tailored applications in crop protection or medicinal chemistry. Its defined purity and consistent performance ensure reliability in laboratory and industrial processes. Researchers value this compound for its versatility in developing novel active ingredients with targeted properties.
Urea,N-(3-chloro-4-methylphenyl)-N'-methyl- structure
22175-22-0 structure
Product Name:Urea,N-(3-chloro-4-methylphenyl)-N'-methyl-
CAS No:22175-22-0
MF:C9H11ClN2O
MW:198.649441003799
MDL:MFCD00089111
CID:258295
PubChem ID:30967
Update Time:2025-05-21

Urea,N-(3-chloro-4-methylphenyl)-N'-methyl- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-(3-chloro-4-methylphenyl)-N'-methyl-
    • 1-(3-chloro-4-methylphenyl)-3-methylurea
    • 3-(3-chloro-4-methylphenyl)-1-methylurea
    • N-(3-Chlor-4-methyl-phenyl)-N'-methyl-harnstoff
    • N-(3-CHLORO-4-METHYLPHENYL)-N'-METHYLUREA
    • N-methyl-N'-(3-chloro-4-methylphenyl)-urea
    • DTXSID20176711
    • MFCD00089111
    • MS-1757
    • CDS1_000911
    • 1-(3-Chloro-4-methylphenyl)-3-methyl-urea 100 microg/mL in Acetonitrile
    • NSC-164350
    • 22175-22-0
    • N'-(3-chloro-4-methylphenyl)-N-methylurea
    • NS00007737
    • GUMFWXBSFOHZDC-UHFFFAOYSA-N
    • DivK1c_001951
    • CHEBI:157701
    • HMS557J09
    • NSC 164350
    • FT-0703474
    • Maybridge1_005663
    • SCHEMBL11755742
    • NSC164350
    • N'-(4-methyl-3-chlorophenyl)--N-methylurea
    • chlorotoluron-monodemethyl
    • AKOS006242927
    • 1-(3-Chloro-4-methylphenyl)-3-methyl-urea
    • Z56324726
    • MDL: MFCD00089111
    • Inchi: 1S/C9H11ClN2O/c1-6-3-4-7(5-8(6)10)12-9(13)11-2/h3-5H,1-2H3,(H2,11,12,13)
    • InChI Key: GUMFWXBSFOHZDC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C)NC(NC)=O

Computed Properties

  • Exact Mass: 198.05600
  • Monoisotopic Mass: 198.0559907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13000
  • LogP: 2.86360

Urea,N-(3-chloro-4-methylphenyl)-N'-methyl- Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Urea,N-(3-chloro-4-methylphenyl)-N'-methyl- Pricemore >>

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Urea,N-(3-chloro-4-methylphenyl)-N'-methyl- Related Literature

Additional information on Urea,N-(3-chloro-4-methylphenyl)-N'-methyl-

N-(3-Chloro-4-Methylphenyl)-N'-Methyl-Urea: A Comprehensive Overview

The compound with CAS No. 22175-22-0, commonly referred to as N-(3-chloro-4-methylphenyl)-N'-methyl-urea, is a significant chemical entity in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule is characterized by its urea functional group, which plays a pivotal role in its reactivity and versatility.

N-(3-chloro-4-methylphenyl)-N'-methyl-urea is synthesized through a series of well-established organic reactions, often involving the reaction of isocyanates with amines. The presence of the chloro and methyl substituents on the aromatic ring introduces steric and electronic effects that influence the compound's physical and chemical properties. Recent studies have highlighted the importance of these substituents in modulating the compound's solubility, stability, and reactivity under different conditions.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of more complex organic molecules. For instance, it has been employed in the preparation of pharmaceutical agents, agrochemicals, and advanced materials. The urea functional group serves as a versatile platform for further modifications, enabling the creation of compounds with tailored properties.

Recent research has also explored the potential of N-(3-chloro-4-methylphenyl)-N'-methyl-urea in catalytic processes. Its ability to act as a catalyst in certain reactions has been attributed to its unique electronic structure and ability to form hydrogen bonds. This property makes it a promising candidate for green chemistry applications, where efficient and sustainable processes are highly valued.

In terms of environmental impact, studies have shown that N-(3-chloro-4-methylphenyl)-N'-methyl-urea exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a topic of concern, particularly in regions with limited waste treatment infrastructure. Regulatory bodies are increasingly focusing on minimizing the environmental footprint of such compounds through stricter emission controls and recycling initiatives.

The synthesis and characterization of N-(3-chloro-4-methylphenyl)-N'-methyl-urea have been extensively documented in scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and confirm its purity. These studies have provided valuable insights into the compound's stereochemistry and conformational flexibility.

From an industrial perspective, the demand for N-(3-chloro-4-methylphenyl)-N'-methyl-urea has been steadily increasing due to its role as an intermediate in high-value chemical products. Market analysis indicates that this trend is likely to continue, driven by advancements in material science and pharmaceutical development. However, challenges such as cost-effectiveness and scalability remain critical factors influencing its large-scale production.

In conclusion, N-(3-chloro-4-methylphenyl)-N'-methyl-urea (CAS No. 22175-22-0) stands out as a versatile and valuable compound with a wide range of applications across diverse industries. Its unique chemical properties, coupled with ongoing research into its potential uses, ensure that it will remain a focal point in organic chemistry for years to come.

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